Genistein Diglucuronide
Genistein Diglucuronide
Genistein 4',7-O-diglucuronide is an isoflavonoid and an acrovestone.
Brand Name:
Vulcanchem
CAS No.:
428438-35-1
VCID:
VC0050219
InChI:
InChI=1S/C27H26O17/c28-12-5-10(42-27-21(35)17(31)19(33)23(44-27)25(38)39)6-13-14(12)15(29)11(7-40-13)8-1-3-9(4-2-8)41-26-20(34)16(30)18(32)22(43-26)24(36)37/h1-7,16-23,26-28,30-35H,(H,36,37)(H,38,39)/t16-,17-,18-,19-,20+,21+,22-,23-,26+,27+/m0/s1
SMILES:
Molecular Formula:
C27H26O17
Molecular Weight:
622.5 g/mol
Genistein Diglucuronide
CAS No.: 428438-35-1
Cat. No.: VC0050219
Molecular Formula: C27H26O17
Molecular Weight: 622.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Genistein 4',7-O-diglucuronide is an isoflavonoid and an acrovestone. |
|---|---|
| CAS No. | 428438-35-1 |
| Molecular Formula | C27H26O17 |
| Molecular Weight | 622.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-[7-[(2S,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy-5-hydroxy-4-oxochromen-3-yl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H26O17/c28-12-5-10(42-27-21(35)17(31)19(33)23(44-27)25(38)39)6-13-14(12)15(29)11(7-40-13)8-1-3-9(4-2-8)41-26-20(34)16(30)18(32)22(43-26)24(36)37/h1-7,16-23,26-28,30-35H,(H,36,37)(H,38,39)/t16-,17-,18-,19-,20+,21+,22-,23-,26+,27+/m0/s1 |
| Standard InChI Key | DFJSPRNCKDBZIJ-MWBUVXCNSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator